Cas no 51149-76-9 ((z)-1-ethoxy-4,4-dimethylpent-2-ene)

• Product Name: (z)-1-ethoxy-4,4-dimethylpent-2-ene
• CAS No: 51149-76-9
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 934856
• PubChem ID: 54598350
• Update Time: 2025-04-19

(z)-1-ethoxy-4,4-dimethylpent-2-ene Chemical and Physical Properties

Names and Identifiers

• (z)-1-ethoxy-4,4-dimethylpent-2-ene
• 1-ethoxy-4-(2-ethoxy-propylsulfanyl)-butane
• 1-ethoxy-4,4-dimethyl-pent-2c-ene
• Butane, 1-ethoxy-4-[(2-ethoxypropyl)thio]-
• CTK2C5879
• NSC-244932
• 51149-76-9
• NSC244932

• Inchi： 1S/C9H18O/c1-5-10-8-6-7-9(2,3)4/h6-7H,5,8H2,1-4H3/b7-6-
• InChI Key： IZSZJAWFLVMVRB-SREVYHEPSA-N
• SMILES： O(CC)C/C=C\C(C)(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 2.62520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers